Cas no 114873-12-0 (Boc-R-2,4-dichlorophenylalanine)

• Product Name: Boc-R-2,4-dichlorophenylalanine
• CAS No: 114873-12-0
• MF: C₁₄H₁₇NO₄Cl₂
• MW: 334.19508
• MDL: MFCD01862941
• CID: 232946
• PubChem ID: 7010031
• Update Time: 2025-06-11

Boc-R-2,4-dichlorophenylalanine Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-Butoxycarbonyl)amino)-3-(2,4-dichlorophenyl)propanoic acid
• (R)-BOC-2,4-Dichlorophenylalanine
• 2,4-DICHLORO-D-PHENYLALANINE, N-BOC PROTECTED
• Boc-2,4-dichloro-D-phenylalanine
• Boc-D-2,4-Dichlorophe
• Boc-D-2,4-Dichlorophenylalanine
• D-Phenylalanine,2,4-dichloro-N-[(1,1-dimethylethoxy)carbonyl]-
• Boc-d-phe(2,4-cl2)-oh
• RARECHEM BK PT 0113
• BOC-D-PHE(2,4-DICL)-OH
• (R)-BOC-2,4-DICHLOROPHENYLALAN
• 2,4-Dichloro-N-Boc-D-phenylalanine
• N-Boc-2,4-dichloro-D-phenylalanine, 98%
• AKOS015836517
• Boc-R-2,4-dichlorophenylalanine
• (2R)-2-[(tert-butoxycarbonyl)amino]-3-(2,4-dichlorophenyl)propanoic acid
• N-tert-Butoxycarbonyl-D-2,4-Dichloro Phenylalanine
• (2R)-3-(2,4-dichlorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• (R)-2-tert-butoxycarbonylamino-3-(2,4-dichlorophenyl)propionic acid
• Boc-D-Phe(2,4-Cl2)-OH, >=98.0% (TLC)
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(2,4-dichlorophenyl)propanoic acid
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(2,4-dichlorophenyl)propanoicacid
• Boc-D-Phe(2,4-Cl?)-OH
• CS-0154583
• DS-4974
• MFCD01862942
• (R)-2-TERT-BUTOXYCARBONYLAMINO-3-(2,4-DICHLORO-PHENYL)-PROPIONIC ACID
• 114873-12-0
• N-(tert-butoxycarbonyl)-2,4-dichloro-D-phenylalanine
• DTXSID201181196
• D-Phenylalanine, 2,4-dichloro-N-[(1,1-dimethylethoxy)carbonyl]-
• A50122
• MFCD01862941
• EN300-2010692
• SCHEMBL4288943
• 2,4-Dichloro-N-[(1,1-dimethylethoxy)carbonyl]-D-phenylalanine
• KSDWBXFRQWMWHO-LLVKDONJSA-N

• MDL： MFCD01862941
• Inchi： InChI=1S/C14H17Cl2NO4/c1-14(2,3)21-13(20)17-11(12(18)19)6-8-4-5-9(15)7-10(8)16/h4-5,7,11H,6H2,1-3H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： KSDWBXFRQWMWHO-LLVKDONJSA-N
• SMILES： O=C(O)[C@H](NC(OC(C)(C)C)=O)CC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 333.0534634g/mol
• Monoisotopic Mass: 333.0534634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 4.4
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 133-137 °C
• Boiling Point: 476.1°C at 760 mmHg
• Flash Point: 241.8±28.7 °C
• Solubility: Not available
• Optical Activity: [α]20/D +32.5±1°, c = 1% in methanol

Boc-R-2,4-dichlorophenylalanine Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-R-2,4-dichlorophenylalanine

Introduction to Boc-R-2,4-dichlorophenylalanine (CAS No. 114873-12-0)

Boc-R-2,4-dichlorophenylalanine, with the chemical formula C₉H₁₁Cl₂NO₄, is a significant compound in the field of pharmaceutical chemistry and peptidomimetics. This compound is widely recognized for its utility as an intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapies and enzyme inhibitors. The presence of both a Boc (tert-butoxycarbonyl) protecting group and a 2,4-dichlorophenyl moiety makes it a versatile building block for constructing complex peptide-like structures.

The Boc-R-2,4-dichlorophenylalanine derivative is particularly valuable in medicinal chemistry due to its ability to mimic natural amino acids while introducing specific functional groups that can enhance binding affinity and selectivity. The 2,4-dichlorophenyl group provides a rigid aromatic core that can be strategically positioned within a molecular scaffold to interact with biological targets. This feature has been exploited in the design of small-molecule inhibitors targeting enzymes such as kinases and proteases, which are key players in numerous disease pathways.

Recent advancements in the field of structure-based drug design have highlighted the importance of incorporating halogenated aromatic rings into drug candidates. The 2,4-dichlorophenylalanine moiety contributes to the overall physicochemical properties of the molecule, including lipophilicity and metabolic stability, which are critical factors in drug development. Studies have demonstrated that compounds containing this motif exhibit improved pharmacokinetic profiles, making them attractive candidates for further optimization.

In addition to its role in enzyme inhibition, Boc-R-2,4-dichlorophenylalanine has shown promise in the development of peptidomimetics that can bind to protein targets with high affinity and selectivity. Peptidomimetics are designed to mimic the structural and functional properties of natural peptides but with improved stability and reduced immunogenicity. The Boc-protected amine group in this compound allows for selective deprotection under mild acidic conditions, facilitating its integration into larger peptide sequences or as a precursor for more complex synthetic routes.

The synthesis of Boc-R-2,4-dichlorophenylalanine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of chlorine atoms at the 2 and 4 positions of the phenyl ring enhances reactivity while maintaining structural integrity. This has been particularly useful in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed in late-stage functionalization.

One notable application of Boc-R-2,4-dichlorophenylalanine is in the development of targeted cancer therapies. Researchers have leveraged its structural features to design molecules that selectively inhibit kinases overexpressed in tumor cells. These kinases often play a crucial role in cell proliferation and survival, making them attractive therapeutic targets. By incorporating the 2,4-dichlorophenylalanine residue into kinase inhibitors, scientists have been able to achieve higher binding affinities and improved cellular activity compared to analogs lacking this moiety.

Another area where Boc-R-2,4-dichlorophenylalanine has made significant contributions is in the field of immunology. Peptide-based vaccines and immunomodulators often require specific amino acid sequences to elicit a robust immune response. The use of Boc-R-2,4-dichlorophenylalanine as a building block allows for the creation of synthetic peptides with enhanced stability and bioavailability. This has led to the development of novel vaccine candidates against infectious diseases and even cancer.

The versatility of Boc-R-2,4-dichlorophenylalanine extends beyond its applications in drug discovery. It has also been utilized in materials science and nanotechnology for the development of functional polymers and supramolecular assemblies. The halogenated aromatic ring can serve as a recognition site for specific interactions with other molecules or surfaces, making it valuable for designing smart materials with tailored properties.

In conclusion, Boc-R-2,4-dichlorophenylalanine (CAS No. 114873-12-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and innovative synthetic strategies, the importance of this compound is likely to grow even further.